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Introduction

Caesalpinia crista L., a member of the Caesalpiniaceae family, is a perennial woody climber

found in tropical and subtropical regions of Southeast Asia.[1][2] Traditionally, various parts of

this plant, including the seeds, leaves, and roots, have been utilized in folk medicine for treating

a wide range of ailments such as fever, inflammation, rheumatism, and tumors.[2]

Phytochemical investigations have revealed a rich diversity of bioactive secondary metabolites

within C. crista, including cassane- and norcassane-type diterpenoids, flavonoids, alkaloids,

tannins, and triterpenoids.[1][2] This application note provides a detailed protocol for the

extraction of bioactive compounds, with a focus on flavonoid-like molecules such as the

putative "Chiirirhamnin," from the seeds of Caesalpinia crista. The methodologies described

herein are based on established protocols for the isolation of phytochemicals from this plant.

Experimental Protocols
1. Preparation of Plant Material

Source: Seeds of Caesalpinia crista.

Procedure:

Collect fresh, mature seeds of Caesalpinia crista.

Wash the seeds thoroughly with distilled water to remove any adhering dirt or impurities.
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Air-dry the seeds in the shade at room temperature for 7-10 days or until they are

completely dry.

Grind the dried seeds into a fine powder using a mechanical grinder.

Store the powdered material in an airtight container in a cool, dark, and dry place until

further use.

2. Solvent Extraction of Bioactive Compounds

This protocol describes a sequential extraction method using solvents of increasing polarity to

separate compounds based on their solubility.

Materials:

Powdered seed material of Caesalpinia crista

Hexane

Ethyl acetate

Methanol

Soxhlet apparatus

Rotary evaporator

Filter paper (Whatman No. 1)

Glassware (beakers, flasks, etc.)

Procedure:

Accurately weigh 100 g of the powdered seed material.

Place the powdered material in a thimble and insert it into the main chamber of the

Soxhlet apparatus.

Pour 500 mL of hexane into the distilling flask.
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Heat the solvent to its boiling point and carry out the extraction for 6 hours. This step

removes non-polar compounds like fats and waxes.

After 6 hours, allow the apparatus to cool and collect the hexane extract.

Concentrate the hexane extract using a rotary evaporator at 40°C to obtain the crude

hexane extract.

Remove the thimble containing the plant material from the Soxhlet apparatus and air-dry it

to remove any residual hexane.

Place the air-dried plant material back into the Soxhlet apparatus and perform a sequential

extraction with 500 mL of ethyl acetate for 12 hours.[3]

Collect and concentrate the ethyl acetate extract using a rotary evaporator at 40°C. This

fraction is expected to contain flavonoids and other moderately polar compounds.

Repeat the extraction process with 500 mL of methanol for 12 hours on the same plant

material to extract more polar compounds.[3]

Collect and concentrate the methanolic extract using a rotary evaporator at 40°C.

3. Phytochemical Screening

Preliminary phytochemical screening of the extracts can be performed to detect the presence

of various classes of compounds.

Procedure:

Dissolve a small amount of each crude extract in a suitable solvent.

Perform standard qualitative chemical tests for the presence of alkaloids, flavonoids,

tannins, saponins, and terpenoids.

Data Presentation
The following tables summarize representative quantitative data from studies on Caesalpinia

crista extracts.
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Table 1: Total Phenolic and Flavonoid Content in Caesalpinia crista Leaf Extracts

Extract
Total Phenolic Content
(mg GAE/g extract)

Total Flavonoid Content
(mg QE/g extract)

Ethyl Acetate (CcEA) 94.5 ± 3.8 60.46 ± 2.3

Methanol (CcME) 52.7 ± 2.8 46.26 ± 1.8

Water (CcWE) 31.84 ± 1.8 20.47 ± 1.1

GAE: Gallic Acid Equivalents; QE: Quercetin Equivalents. Data adapted from a study on leaf

extracts[3].

Table 2: Antioxidant Activity of Ethanolic Seed Extract of Caesalpinia crista

Assay Concentration (µg/mL) % Inhibition

DPPH Radical Scavenging 300 73.9 ± 0.84

Hydrogen Peroxide

Scavenging
300 77.7 ± 0.05

Data adapted from a study on ethanolic seed extracts[4].

Visualizations
Experimental Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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